Cas no 866347-16-2 (5-benzyl-3-(4-ethoxyphenyl)-8-fluoro-5H-pyrazolo4,3-cquinoline)

• Product Name: 5-benzyl-3-(4-ethoxyphenyl)-8-fluoro-5H-pyrazolo4,3-cquinoline
• CAS No: 866347-16-2
• MF: C₂₅H₂₀FN₃O
• MW: 397.444209098816
• CID: 6100804
• PubChem ID: 2135828
• Update Time: 2025-06-13

5-benzyl-3-(4-ethoxyphenyl)-8-fluoro-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-(4-ethoxyphenyl)-8-fluoro-5H-pyrazolo4,3-cquinoline
• 5H-Pyrazolo[4,3-c]quinoline, 3-(4-ethoxyphenyl)-8-fluoro-5-(phenylmethyl)-
• 5-benzyl-3-(4-ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline
• F1602-0713
• AKOS001814605
• 866347-16-2
• 5-benzyl-3-(4-ethoxyphenyl)-8-fluoropyrazolo[4,3-c]quinoline

• Inchi： 1S/C25H20FN3O/c1-2-30-20-11-8-18(9-12-20)24-22-16-29(15-17-6-4-3-5-7-17)23-13-10-19(26)14-21(23)25(22)28-27-24/h3-14,16H,2,15H2,1H3
• InChI Key： SAPIHYQQCQGBRS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(F)C=C2)C2=NN=C(C3=CC=C(OCC)C=C3)C2=C1

Computed Properties

• Exact Mass: 397.15904043g/mol
• Monoisotopic Mass: 397.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 538.8±60.0 °C(Predicted)
• pka: 10.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 5-benzyl-3-(4-ethoxyphenyl)-8-fluoro-5H-pyrazolo4,3-cquinoline

Introduction to 5-Benzyl-3-(4-Ethoxyphenyl)-8-Fluoro-5H-Pyrazolo[4,3-c]Quinoline (CAS No. 866347-16-2)

5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline (CAS No. 866347-16-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a benzyl group, an ethoxyphenyl moiety, and a fluorine atom, contribute to its potential therapeutic applications.

The chemical structure of 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core with specific substituents that enhance its pharmacological profile. The benzyl group at the 5-position and the 4-ethoxyphenyl group at the 3-position provide steric and electronic effects that influence the compound's biological activity. The fluorine atom at the 8-position further modulates the compound's properties, potentially enhancing its binding affinity to target receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline has also been investigated for its antiviral activity. Research has demonstrated that this compound can inhibit the replication of various viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a promising candidate for antiviral drug development.

The anticancer potential of 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline has also been explored. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and cell cycle arrest. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that it may have potential as a novel anticancer agent.

The pharmacokinetic properties of 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline have also been studied to assess its suitability as a therapeutic agent. Preclinical studies in animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline, several clinical trials are currently underway. Phase I trials are focusing on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific diseases. Preliminary results from these trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses.

In conclusion, 5-Benzyl-3-(4-Ethoxyphenyl)-8-fluoro-5H-pyrazolo[4,3-c]quinoline (CAS No. 866347-16-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in treating various diseases, including inflammatory conditions, viral infections, and cancer.